Cas no 199277-70-8 (Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-)

• Product Name: Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-
• CAS No: 199277-70-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD34596665
• CID: 4467210
• PubChem ID: 73332977
• Update Time: 2025-05-25

Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-
• (S)-4-isopropyl-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
• BS-48626
• 199277-70-8
• (4S)-2-(6-methylpyridin-2-yl)-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• 2-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-6-methylpyridine
• CS-0434301
• F75734

• MDL： MFCD34596665
• Inchi： 1S/C12H16N2O/c1-8(2)11-7-15-12(14-11)10-6-4-5-9(3)13-10/h4-6,8,11H,7H2,1-3H3/t11-/m1/s1
• InChI Key： VMSCZASBHFNABE-LLVKDONJSA-N
• SMILES： O1C(C2C=CC=C(C)N=2)=N[C@H](C1)C(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-

Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-

The compound Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-, with CAS No. 199277-70-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug design and synthesis. The molecule consists of a pyridine ring substituted at the 2-position with a (4S)-configured 4,5-dihydro-oxazole group and at the 6-position with a methyl group. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-, involves a series of carefully designed organic reactions. The construction of the oxazole ring is particularly critical, as it requires precise stereochemical control to achieve the desired (4S) configuration. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing such chiral oxazole-containing compounds. For instance, researchers have employed enantioselective organocatalytic approaches to construct the oxazole moiety with high enantiomeric excess.

One of the most intriguing aspects of this compound is its potential biological activity. Pyridine derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the oxazole group in this molecule introduces additional functional diversity, which may enhance its binding affinity to specific protein targets. Recent studies have explored the use of similar oxazole-containing pyridines as inhibitors of certain kinases and proteases, suggesting that this compound could serve as a lead structure for drug development.

In terms of physical properties, Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-, exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic transformations. The compound's stability under different pH conditions has also been investigated, revealing that it remains stable in neutral to slightly basic environments but undergoes hydrolysis under strongly acidic conditions.

The stereochemistry of the (4S) configuration plays a pivotal role in determining the compound's pharmacokinetic properties. Studies have shown that the (S) enantiomer exhibits superior bioavailability compared to its (R) counterpart due to differences in absorption and metabolism pathways. This highlights the importance of stereochemical control in the synthesis of such compounds for therapeutic applications.

From an environmental perspective, Pyridine derivatives like this one are generally considered non-toxic at low concentrations. However, their persistence in aquatic environments and potential bioaccumulation remain areas of concern that require further investigation. Regulatory agencies have established guidelines for handling such compounds to minimize their impact on ecosystems.

In conclusion, Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-6-methyl-, CAS No. 199277-70-8, represents a promising scaffold for exploring novel therapeutic agents. Its unique structure combines the aromaticity of pyridine with the functional versatility of an oxazole group, offering rich opportunities for chemical innovation. As research continues to uncover its full potential, this compound stands at the forefront of modern drug discovery efforts.